Cas no 890095-55-3 (6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

• Product Name: 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• CAS No: 890095-55-3
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 3056572
• PubChem ID: 8027202
• Update Time: 2025-06-12

6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-1-(2-furylmethyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbalde hyde
• STK711201
• CS-0313824
• 6-amino-1-(furan-2-ylmethyl)-2,4-dioxopyrimidine-5-carbaldehyde
• BBL010259
• AKOS005558101
• SCHEMBL2557771
• 6-amino-1-[(furan-2-yl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• AKOS005144406
• 6-amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• Z2106608104
• STK625149
• VS-02414
• 6-Amino-1-(2-furylmethyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde
• 890095-55-3
• 6-AMINO-1-(FURAN-2-YLMETHYL)-2,4-DIOXO-3H-PYRIMIDINE-5-CARBALDEHYDE
• 6-amino-1-(furan-2-ylmethyl)-4-hydroxy-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• Inchi： 1S/C10H9N3O4/c11-8-7(5-14)9(15)12-10(16)13(8)4-6-2-1-3-17-6/h1-3,5H,4,11H2,(H,12,15,16)
• InChI Key： RYBVSNDSEGLPJN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(NC(C(C=O)=C1N)=O)=O

Computed Properties

• Exact Mass: 235.05930578Da
• Monoisotopic Mass: 235.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Comprehensive Overview of 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 890095-55-3)

6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 890095-55-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine core and furan substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to nucleobases, which makes it a candidate for designing novel antiviral and anticancer agents.

The compound's CAS number 890095-55-3 is a critical identifier for chemists and pharmacologists seeking precise information about its properties and synthesis. Its 6-amino and 5-carbaldehyde functional groups provide reactive sites for further chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have explored its role in small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways and cell proliferation.

In the context of current research trends, 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde aligns with the growing demand for heterocyclic compounds in drug development. Heterocycles like furan and pyrimidine are pivotal in modern pharmaceuticals due to their ability to interact with biological targets. This compound's multifunctional structure makes it a valuable scaffold for designing highly selective therapeutic agents, addressing challenges such as drug resistance and off-target effects.

From a synthetic perspective, the compound's 2,4-dioxo-1,2,3,4-tetrahydropyrimidine moiety is a hallmark of uracil-like derivatives, which are foundational in nucleic acid chemistry. Its incorporation into larger molecular frameworks could yield compounds with enhanced binding affinity for DNA or RNA targets. This has implications for developing gene therapy tools or diagnostic probes, areas that are currently trending in biotech and pharmaceutical research.

Another area of interest is the compound's potential role in green chemistry applications. The furan ring, derived from renewable resources, aligns with the push for sustainable chemical synthesis. Researchers are investigating eco-friendly catalytic methods to functionalize this compound, reducing reliance on hazardous reagents. This resonates with the broader scientific community's focus on environmentally benign processes.

In summary, 6-Amino-1-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 890095-55-3) represents a promising intersection of medicinal chemistry, drug design, and sustainable synthesis. Its structural features and reactivity profile position it as a key player in advancing therapeutic innovations, particularly in addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point for scientists exploring next-generation bioactive molecules.